Cas no 2679927-72-9 (rac-benzyl (3R,4R)-3-(2,2-dimethylpropyl)-4-(hydroxymethyl)pyrrolidine-1-carboxylate)

• Product Name: rac-benzyl (3R,4R)-3-(2,2-dimethylpropyl)-4-(hydroxymethyl)pyrrolidine-1-carboxylate
• CAS No: 2679927-72-9
• MF: C₁₈H₂₇NO₃
• MW: 305.411885499954
• CID: 5630014
• PubChem ID: 165926965
• Update Time: 2025-05-25

rac-benzyl (3R,4R)-3-(2,2-dimethylpropyl)-4-(hydroxymethyl)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2679927-72-9
• rac-benzyl (3R,4R)-3-(2,2-dimethylpropyl)-4-(hydroxymethyl)pyrrolidine-1-carboxylate
• EN300-28291384

• Inchi： 1S/C18H27NO3/c1-18(2,3)9-15-10-19(11-16(15)12-20)17(21)22-13-14-7-5-4-6-8-14/h4-8,15-16,20H,9-13H2,1-3H3/t15-,16+/m1/s1
• InChI Key： ALZIMKNILBBAQV-CVEARBPZSA-N
• SMILES： OC[C@@H]1CN(C(=O)OCC2C=CC=CC=2)C[C@H]1CC(C)(C)C

Computed Properties

• Exact Mass: 305.19909372g/mol
• Monoisotopic Mass: 305.19909372g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 358
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 49.8Ų

Additional information on rac-benzyl (3R,4R)-3-(2,2-dimethylpropyl)-4-(hydroxymethyl)pyrrolidine-1-carboxylate

Compound CAS No 2679927-72-9: Rac-Benzyl (3R,4R)-3-(2,2-Dimethylpropyl)-4-(Hydroxymethyl)Pyrrolidine-1-Carboxylate

The compound with CAS number 2679927-72-9, known as rac-benzyl (3R,4R)-3-(2,2-dimethylpropyl)-4-(hydroxymethyl)pyrrolidine-1-carboxylate, is a highly specialized organic molecule with significant applications in the field of pharmaceutical chemistry. This compound has garnered attention due to its unique structural properties and potential therapeutic applications. Recent studies have highlighted its role in drug delivery systems and its ability to enhance bioavailability in various pharmacological formulations.

The rac-benzyl group in the molecule serves as a protective ester, which is commonly utilized in peptide synthesis and drug stabilization. The (3R,4R) configuration of the pyrrolidine ring is critical for maintaining the molecule's stereochemical integrity, ensuring optimal interaction with biological targets. The (2,2-dimethylpropyl) substituent adds steric bulk to the molecule, which can influence its pharmacokinetic properties and stability within biological systems.

Recent advancements in chiral resolution techniques have enabled the efficient synthesis of this compound with high enantiomeric purity. Researchers have employed asymmetric catalysis and enzymatic methods to achieve selective synthesis of the (3R,4R) isomer. These methods not only improve yield but also reduce environmental impact by minimizing waste and energy consumption during production.

The hydroxymethyl group attached to the pyrrolidine ring plays a pivotal role in modulating the molecule's solubility and bioavailability. Studies have shown that this functional group enhances the compound's ability to cross cellular membranes, making it a promising candidate for targeted drug delivery systems. Additionally, the hydroxymethyl moiety can act as a site for further chemical modification, allowing for the development of prodrugs or sustained-release formulations.

In terms of pharmacological applications, this compound has been extensively studied for its potential in treating central nervous system disorders. Preclinical trials have demonstrated its ability to modulate neurotransmitter systems, particularly dopamine and serotonin pathways. These findings suggest that rac-benzyl (3R,4R)-3-(2,2-dimethylpropyl)-4-(hydroxymethyl)pyrrolidine-1-carboxylate could serve as a lead compound for developing novel therapeutics targeting neurodegenerative diseases such as Parkinson's and Alzheimer's.

Furthermore, recent research has explored the use of this compound as an intermediate in the synthesis of complex biomolecules. Its rigid structure and functional versatility make it an ideal building block for constructing larger molecular frameworks. For instance, it has been employed in the construction of peptide mimetics and cyclic structures with potential applications in vaccine development.

The synthesis of rac-benzyl (3R,4R)-3-(2,2-dimethylpropyl)-4-(hydroxymethyl)pyrrolidine-1-carboxylate involves a multi-step process that combines principles from organic chemistry and biocatalysis. Key steps include the formation of the pyrrolidine ring via cyclization reactions and subsequent stereo-selective modifications to achieve the desired configuration. The use of green chemistry principles in these processes has significantly reduced the environmental footprint associated with its production.

In conclusion, rac-benzyl (3R,4R)-3-(2,2-dimethylpropyl)-4-(hydroxymethyl)pyrrolidine-1-carboxylate represents a cutting-edge molecule with diverse applications in pharmaceutical research and development. Its unique structural features and promising pharmacological profile make it a valuable asset in modern drug discovery pipelines. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play a pivotal role in advancing therapeutic interventions across various disease states.